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Compound of Interest

D-Saccharic acid 1,4-lactone
Compound Name:

hydrate

Cat. No.: B022300

This guide provides essential safety and logistical information for the proper disposal of D-
Saccharic acid 1,4-lactone hydrate, tailored for researchers, scientists, and drug

development professionals. The following procedures are synthesized from safety data sheets
(SDS) to ensure safe handling and environmental protection.

Hazard Assessment

Conflicting information exists regarding the hazardous nature of D-Saccharic acid 1,4-lactone
hydrate. While some suppliers classify it as non-hazardous[1][2], others identify it as causing
skin and eye irritation, being harmful if swallowed, and potentially causing respiratory
irritation[3][4]. Therefore, it is prudent to handle this compound as potentially hazardous.

Hazard Identification Summary:
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Hazard Category Classification Source

o Category 4 (Harmful if
Acute Oral Toxicity [3]
swallowed)

. . . Category 2 (Causes skin
Skin Corrosion/Irritation o [3][4]
irritation)

) o Category 2A (Causes serious
Serious Eye Damage/Irritation o [3114]
eye irritation)

Specific Target Organ Toxicity ~ Category 3 (May cause [3]4]

(Single Exposure) respiratory irritation)

) Water hazard class 1 (Slightly
Agquatic Hazard [1]
hazardous for water)

Personal Protective Equipment (PPE)

Before handling D-Saccharic acid 1,4-lactone hydrate for disposal, ensure the following
personal protective equipment is used:

Hand Protection: Wear impermeable and resistant gloves.[1]

Eye/Face Protection: Use safety glasses or goggles.[4]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin contact.[4]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[2]

Step-by-Step Disposal Protocol
1. Managing Spills and Residues:

e Avoid Dust Generation: Take measures to prevent the formation of dust.[2]

o Containment: In case of a spill, prevent the substance from entering drains, other waterways,
or soil.[1][4][5]

e Clean-up: Carefully sweep up, vacuum, or absorb the material with an inert substance.[2][4]
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e Collection: Place the collected material into a suitable, closed, and labeled container for
disposal.[2]

2. Final Disposal of Waste:

e Regulatory Compliance: Chemical waste generators must determine if the discarded
chemical is classified as hazardous waste according to the US EPA guidelines (40 CFR
261.3). Additionally, consult state and local hazardous waste regulations to ensure complete
and accurate classification.[4]

 Recommended Disposal Method: One approved method for disposal is to dissolve or mix the
material with a combustible solvent and burn it in a chemical incinerator equipped with an
afterburner and scrubber.[5]

o Container Disposal: Do not reuse empty containers. Dispose of them in the same manner as
the unused product.[4]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of D-
Saccharic acid 1,4-lactone hydrate.
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Start: Disposal of D-Saccharic Acid 1,4-Lactone Hydrate

Is there a spill?

Contain and clean up spill.
- Avoid dust generation.
- Prevent entry into waterways.
- Place in a sealed container.

Package waste in a suitable,
labeled, and closed container.

Consult Local, State, and Federal
(EPA 40 CFR 261.3) Regulations.

Dispose of waste through an
approved hazardous waste facility.
(e.g., chemical incineration).

End of Disposal Process

Click to download full resolution via product page

Caption: Disposal workflow for D-Saccharic acid 1,4-lactone hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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